N,N,4-trimethyl-2-(2-(N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)acetamido)thiazole-5-carboxamide
Description
N,N,4-trimethyl-2-(2-(N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)acetamido)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H19N5O4S and its molecular weight is 377.42. The purity is usually 95%.
BenchChem offers high-quality N,N,4-trimethyl-2-(2-(N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)acetamido)thiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N,4-trimethyl-2-(2-(N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)acetamido)thiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Heterocyclic chemistry is a central part of organic chemistry and compounds containing heterocycles are frequently encountered in a variety of research and industrial applications. The compound can be utilized in the synthesis of related four-membered to seven-membered heterocycles . These heterocycles often exhibit unique biological activities, making them valuable in drug research and development.
Pharmacological Importance
The structural complexity and inherent stability of the compound make it significant in pharmacology. It can be used in the scalable synthesis of derivatives that display a wide array of antibacterial, antidiabetic, antimalarial, and anti-inflammatory properties . Such compounds are also important as lipid peroxidation inhibitors and progesterone agonists and antagonists.
Industrial Antioxidant Applications
Beyond pharmacological uses, this compound is also considered an effective industrial antioxidant. It can be employed in rubber technologies and is used in preserving animal nutriments and vegetable oils, showcasing its versatility beyond the medical field .
Synthesis of Benzodiazepines
The compound’s structure is conducive to the synthesis of benzodiazepines, which are widely used in the treatment of various psychiatric disorders. The process involves the formation of salts and intermediates that are key in the development of new therapeutic agents .
Anti-Coagulant Development
Coumarin heterocycles, which have anti-coagulant properties, can be synthesized using this compound as a precursor. This application is particularly important in the development of drugs like warfarin and dicoumarol, which are used to prevent blood clots .
properties
IUPAC Name |
N,N,4-trimethyl-2-[[2-[methyl-(6-oxo-1H-pyridine-3-carbonyl)amino]acetyl]amino]-1,3-thiazole-5-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O4S/c1-9-13(15(25)20(2)3)26-16(18-9)19-12(23)8-21(4)14(24)10-5-6-11(22)17-7-10/h5-7H,8H2,1-4H3,(H,17,22)(H,18,19,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDFUEPICWBBMNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)CN(C)C(=O)C2=CNC(=O)C=C2)C(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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